Cas no 90104-00-0 (2-Azabicyclo[2.2.2]octane-3-carboxylic acid, methyl ester)

• Product name: 2-Azabicyclo[2.2.2]octane-3-carboxylic acid, methyl ester
• CAS No: 90104-00-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 794125
• PubChem ID: 71430326

2-Azabicyclo[2.2.2]octane-3-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane-3-carboxylic acid, methyl ester
• methyl 3-azabicyclo[2.2.2]octane-2-carboxylate
• 90104-00-0
• DTXSID10848950
• Methyl 2-azabicyclo[2.2.2]octane-3-carboxylate

• Inchi： InChI=1S/C9H15NO2/c1-12-9(11)8-6-2-4-7(10-8)5-3-6/h6-8,10H,2-5H2,1H3
• InChI Key： ICCFVKYDGHSTCZ-UHFFFAOYSA-N
• SMILES： COC(=O)C1C2CCC(N1)CC2

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives